Cas no 2580253-03-6 (3-bromo-2-{(tert-butoxy)carbonylamino}-4-chlorobenzoic acid)

• Product Name: 3-bromo-2-{(tert-butoxy)carbonylamino}-4-chlorobenzoic acid
• CAS No: 2580253-03-6
• MF: C₁₂H₁₃BrClNO₄
• MW: 350.592921972275
• CID: 5663257
• PubChem ID: 165892783
• Update Time: 2025-10-16

3-bromo-2-{(tert-butoxy)carbonylamino}-4-chlorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-bromo-2-{[(tert-butoxy)carbonyl]amino}-4-chlorobenzoic acid
• EN300-27723498
• 2580253-03-6
• 3-bromo-2-{(tert-butoxy)carbonylamino}-4-chlorobenzoic acid

• Inchi： 1S/C12H13BrClNO4/c1-12(2,3)19-11(18)15-9-6(10(16)17)4-5-7(14)8(9)13/h4-5H,1-3H3,(H,15,18)(H,16,17)
• InChI Key： XMURDPWWJVVMFH-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(C(=O)O)=C1NC(=O)OC(C)(C)C)Cl

Computed Properties

• Exact Mass: 348.97165g/mol
• Monoisotopic Mass: 348.97165g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 75.6Ų

Additional information on 3-bromo-2-{(tert-butoxy)carbonylamino}-4-chlorobenzoic acid

Introduction to 3-bromo-2-{(tert-butoxy)carbonylamino}-4-chlorobenzoic acid (CAS No. 2580253-03-6)

3-bromo-2-{(tert-butoxy)carbonylamino}-4-chlorobenzoic acid, identified by the CAS number 2580253-03-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the class of benzoic acid derivatives, characterized by its bromine, chlorine, and amino substituents, which contribute to its unique chemical properties and reactivity. The presence of a tert-butoxycarbonyl (Boc) group further enhances its utility as an intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.

The structural features of 3-bromo-2-{(tert-butoxy)carbonylamino}-4-chlorobenzoic acid make it a valuable building block for medicinal chemists. The benzoic acid core is a well-known scaffold in drug design, with numerous examples of biologically active compounds derived from it. The bromine and chlorine atoms at the 3rd and 4th positions, respectively, introduce electrophilic centers that can be selectively modified through various chemical reactions. This allows for the introduction of additional functional groups or the coupling with other molecules, enabling the construction of more intricate structures.

The tert-butoxycarbonyl group (Boc) is particularly important in this context. It serves as an amino protecting group, which is crucial in multi-step syntheses where selective protection and deprotection of amine functions are required. The Boc group is stable under a wide range of conditions but can be easily removed under mild acidic conditions, making it a versatile tool for synthetic chemists. This feature is especially valuable in peptide synthesis and in the preparation of amine-containing drugs, where protecting groups are often employed to prevent unwanted side reactions.

In recent years, there has been growing interest in developing new strategies for the treatment of various diseases, including cancer, inflammation, and infectious disorders. 3-bromo-2-{(tert-butoxy)carbonylamino}-4-chlorobenzoic acid has emerged as a key intermediate in several research projects aimed at identifying novel bioactive compounds. Its structural motifs are reminiscent of known pharmacophores found in approved drugs, suggesting potential therapeutic applications.

One area where this compound has shown promise is in the development of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways and are frequently implicated in diseases such as cancer. Inhibiting specific kinases can disrupt aberrant signaling networks and lead to therapeutic benefits. Researchers have utilized 3-bromo-2-{(tert-butoxy)carbonylamino}-4-chlorobenzoic acid as a starting material to synthesize analogs with enhanced kinase inhibitory activity. For instance, modifications at the bromine and chlorine positions have been explored to optimize binding affinity and selectivity against target kinases.

Another area of interest is the use of 3-bromo-2-{(tert-butoxy)carbonylamino}-4-chlorobenzoic acid in the synthesis of anti-inflammatory agents. Chronic inflammation is a hallmark of many diseases, including rheumatoid arthritis and inflammatory bowel disease. Novel anti-inflammatory drugs are needed to modulate inflammatory responses effectively. The benzoic acid derivative has been incorporated into molecular frameworks designed to interact with inflammatory pathways. Preliminary studies suggest that compounds derived from this intermediate exhibit promising anti-inflammatory properties by modulating key cytokines and signaling molecules.

The versatility of 3-bromo-2-{(tert-butoxy)carbonylamino}-4-chlorobenzoic acid extends beyond its use as an intermediate in drug discovery. It has also been employed in materials science research, where its structural features contribute to the development of functional materials with specific properties. For example, its ability to undergo selective modifications makes it suitable for constructing polymers with tailored characteristics for applications such as drug delivery systems or sensors.

The synthesis of 3-bromo-2-{(tert-butoxy)carbonylamino}-4-chlorobenzoic acid involves multiple steps that highlight its complexity as a chemical entity. The process typically begins with the functionalization of a benzoic acid precursor at specific positions using bromination and chlorination reagents. Subsequent introduction of the Boc group requires careful control of reaction conditions to ensure high yield and purity. These synthetic challenges underscore the importance of advanced synthetic methodologies in accessing complex molecules like this one.

In conclusion, 3-bromo-2-{(tert-butoxy)carbonylamino}-4-chlorobenzoic acid (CAS No. 2580253-03-6) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features make it a valuable intermediate for synthesizing novel bioactive molecules targeting various diseases. As research continues to uncover new therapeutic applications, compounds derived from this intermediate are likely to play an increasingly important role in medicine.